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Compound of Interest

Compound Name: 2,5-Difluoro-3-nitropyridine

Cat. No.: B574560

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,5-
Difluoro-3-nitropyridine (CAS No. 179558-82-8). The information is compiled from safety data
sheets and general toxicological principles for related compounds to ensure a comprehensive
understanding of the potential hazards and mitigation strategies.

Hazard Identification and Classification

2,5-Difluoro-3-nitropyridine is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. Based on available data for the
compound and structurally similar nitropyridines, the following hazard classifications apply.

Table 1: GHS Hazard Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
o . GHSO07
Acute Toxicity, H302: Harmful if ] )
Category 4 (Exclamation Warning[1]
Oral swallowed
Mark)[1]
Skin GHSO07
) o H315: Causes ] )
Corrosion/Irritatio  Category 2 o (Exclamation Warning[2]
skin irritation
n Mark)[2]
Serious Eye H319: Causes GHSO07
Damage/Eye Category 2 serious eye (Exclamation Warning[2]
Irritation irritation Mark)[2]
Specific Target
Organ Toxicity — H335: May GHSO07
Single Exposure Category 3 cause respiratory  (Exclamation Warning[2]
(Respiratory irritation Mark)[2]

Tract Irritation)

Note: Data for some hazard statements are based on the closely related compound 2,6-
Difluoro-3-nitropyridine as a conservative measure in the absence of specific data for the 2,5-
difluoro isomer.

Physicochemical Properties

Understanding the physical and chemical properties of 2,5-Difluoro-3-nitropyridine is crucial
for safe handling and storage.

Table 2: Physicochemical Data
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Property Value Source
CAS Number 179558-82-8 [1]
Molecular Formula C5H2F2N202 [1]
Physical Form Liquid [1]
Purity ~97% [1]
Storage Temperature 2-8°C under inert atmosphere [1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

e Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with
skin and eyes.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[3]

« Ignition Sources: Keep away from heat, sparks, and open flames.

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation.[1]

e Incompatibilities: Avoid contact with strong oxidizing agents.
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Caption: Standard workflow for handling 2,5-Difluoro-3-nitropyridine.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling this compound.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Rationale

Chemical safety goggles or

Protects against splashes and

Eye/Face ) vapors causing serious eye
face shield. o
irritation.
Chemical-resistant gloves ) ]
) o Prevents skin contact which
Skin (e.g., nitrile rubber), lab coat,

and closed-toe shoes.

can cause irritation.

Respiratory

Use in a fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.

Protects against inhalation of
vapors which may cause

respiratory tract irritation.

Emergency Procedures

First Aid Measures

Immediate action is required in case of exposure.
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Caption: First aid response flowchart for exposure incidents.

¢ Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[3]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes.[3]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Spill and Leak Procedures
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In the event of a spill, follow these steps while wearing appropriate PPE.
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Caption: Logical workflow for responding to a chemical spill.

o Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation. Remove
all sources of ignition.
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o Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.

o Collection: Carefully collect the absorbed material and place it into a suitable, sealed
container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Toxicological Information and Experimental
Protocols

While specific toxicological studies for 2,5-Difluoro-3-nitropyridine are not readily available in
the public domain, its hazard classification indicates potential for acute toxicity, skin and eye
irritation, and respiratory irritation. The evaluation of these endpoints for a novel chemical
would typically follow standardized methodologies, such as the OECD Guidelines for the
Testing of Chemicals.

General Experimental Protocols

The following are brief descriptions of the standard experimental protocols used to determine
the hazard classifications listed above.

o Acute Oral Toxicity (OECD 420, 423, or 425): These guidelines describe methods to assess
the short-term toxic effects of a substance after oral administration.[4][5][6] The "Fixed Dose
Procedure" (OECD 420), for example, involves administering the substance at one of several
fixed dose levels to a small number of animals.[6] Observations of toxic effects and mortality
are made over a period, typically 14 days, to determine the dose that causes evident toxicity
but not mortality.[6] This allows for classification into GHS categories without needing to
determine a precise LD50 value, thus reducing animal use.[4]

¢ In Vitro Skin Irritation (OECD 439): This test uses a reconstructed human epidermis (RhE)
model to assess skin irritation potential, avoiding the use of live animals.[7][8][9] The test
chemical is applied topically to the tissue model for a defined period (e.g., 60 minutes).[10]
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The viability of the tissue is then measured, typically using an MTT assay.[11] A reduction in
cell viability below a certain threshold (e.g., < 50%) indicates that the substance is an irritant.

[8][°]

e Acute Eye Irritation/Corrosion (OECD 405): This guideline traditionally uses albino rabbits to
assess the potential of a substance to cause eye irritation or damage.[12][13][14] A single
dose of the substance is applied to one eye of the animal, with the other eye serving as a
control.[14] Lesions of the cornea, iris, and conjunctiva are scored at specific intervals (e.g.,
1, 24, 48, and 72 hours) to determine the extent and reversibility of any damage.[14][15]
There is a strong emphasis on using a weight-of-the-evidence approach, including in vitro
data, to avoid in vivo testing where possible.[12]

Disclaimer: This document is intended as a guide for trained professionals and is not a
substitute for a thorough review of the Safety Data Sheet (SDS) and institutional safety
protocols. All handling of this chemical should be performed in a controlled laboratory setting by
qualified individuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Difluoro-3-nitropyridine: A Technical Guide to Safety
and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574560#2-5-difluoro-3-nitropyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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